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Compound of Interest

Compound Name: Pigment Yellow 182

Cat. No.: B1619675 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the dispersion of Pigment Yellow
182 in various media, including aqueous, solvent-based, and polymer systems. The protocols

outlined below are based on established principles for the dispersion of organic azo pigments

and are intended to serve as a comprehensive guide.

Introduction to Pigment Yellow 182
Pigment Yellow 182 (PY 182) is a monoazo organic pigment known for its brilliant yellow

shade, good heat resistance, and lightfastness.[1] Its robust properties make it suitable for a

range of applications, including inks, coatings, and plastics.[1][2] Proper dispersion of PY 182 is

critical to unlock its full coloristic potential and ensure the stability and performance of the final

product. The dispersion process involves three key stages: wetting of the pigment, mechanical

deagglomeration, and stabilization of the dispersed particles.

Dispersion in Aqueous Media
Pigment Yellow 182 is well-suited for water-based ink applications due to its easy dispersibility

in such systems.[3] The following protocol outlines a general procedure for preparing a stable

aqueous dispersion of PY 182.

2.1. Experimental Protocol: Water-Based Dispersion
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This protocol describes the preparation of a lab-scale water-based pigment concentrate.

Materials:

Pigment Yellow 182

Deionized Water

Dispersing Agent (e.g., a high molecular weight polymeric dispersant)

Wetting Agent (e.g., a non-ionic surfactant)

Defoamer

Biocide

pH Modifier (e.g., AMP-95 or ammonia)

Equipment:

High-speed disperser with a Cowles blade

Bead mill with zirconium oxide grinding media (0.8-1.2 mm)

Particle size analyzer (e.g., Dynamic Light Scattering)

Viscometer

pH meter

Procedure:

Premix Preparation:

Charge the dispersing vessel with deionized water.

While stirring at low speed, add the wetting agent, dispersing agent, defoamer, and

biocide.
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Continue mixing until all components are fully dissolved.

Pigment Addition:

Gradually add Pigment Yellow 182 powder to the premix under continuous stirring.

Increase the speed of the high-speed disperser to create a vortex and ensure proper

wetting of the pigment. Mix for 20-30 minutes.

Milling:

Transfer the premix to a bead mill.

Mill the dispersion at a controlled temperature (typically below 40°C) until the desired

particle size is achieved. Monitor the particle size distribution periodically.

Let-down and pH Adjustment:

Once the target particle size is reached, transfer the milled concentrate to a let-down tank.

Adjust the pH of the dispersion to a range of 8.5-9.5 using a suitable pH modifier to ensure

stability.

Quality Control:

Measure the final particle size distribution, viscosity, and color strength of the dispersion.

2.2. Quantitative Data: Representative Aqueous Dispersion of a Yellow Azo Pigment

The following table provides typical quantitative data for a water-based dispersion of an organic

yellow azo pigment, which can be used as a benchmark for Pigment Yellow 182 dispersions.
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Parameter Target Value Test Method

Pigment Concentration 35 - 45% Gravimetric

Mean Particle Size (D50) < 200 nm Dynamic Light Scattering

Viscosity (at 25°C) 50 - 200 mPa·s Rotational Viscometer

pH 8.5 - 9.5 pH Meter

Color Strength Compared to standard Spectrophotometer
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Dispersion in Solvent-Based Media
Pigment Yellow 182 is suitable for use in various solvent-based ink systems, including those

based on nitrocellulose-polyurethane (NC-PU), polyamide (PA), and vinyl resins.[3] The

following protocol provides a general method for dispersing PY 182 in a solvent-based system.

3.1. Experimental Protocol: Solvent-Based Dispersion

This protocol is for the laboratory-scale preparation of a solvent-based pigment concentrate.

Materials:

Pigment Yellow 182

Solvent (e.g., ethanol, ethyl acetate, or a blend)

Resin (e.g., NC, PU, or PA)

Dispersing Agent (polymeric, suitable for solvent systems)

Plasticizer (if required)

Equipment:

High-speed disperser

Bead mill or three-roll mill

Hegman gauge

Viscometer

Procedure:

Resin Solution Preparation:

Dissolve the resin in the chosen solvent system under agitation.

Premixing:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b1619675?utm_src=pdf-body
https://www.finelandchem.com/test-colour-strength-of-organic-pigments/
https://www.benchchem.com/product/b1619675?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To the resin solution, add the dispersing agent and mix until homogeneous.

Gradually add the Pigment Yellow 182 powder while stirring with a high-speed disperser.

Continue mixing at high speed for 20-30 minutes to ensure thorough wetting.

Milling:

Process the premix through a bead mill or on a three-roll mill.

For a bead mill, monitor the dispersion progress by checking the fineness of grind using a

Hegman gauge.

For a three-roll mill, adjust the nip settings and perform multiple passes to achieve the

desired dispersion quality.

Let-down:

Let down the milled concentrate with additional resin solution and solvent to achieve the

final desired pigment concentration and viscosity.

Quality Control:

Evaluate the final dispersion for fineness of grind, viscosity, gloss, and color strength.

3.2. Quantitative Data: Representative Solvent-Based Dispersion of a Yellow Azo Pigment

The table below shows typical properties for a solvent-based dispersion of an organic yellow

azo pigment.

Parameter Target Value Test Method

Pigment Concentration 20 - 35% Gravimetric

Fineness of Grind > 7 (Hegman) Hegman Gauge

Viscosity (at 25°C) 200 - 500 mPa·s Rotational Viscometer

Gloss (60°) > 80 GU Gloss Meter
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Dispersion in Polymer Media (Masterbatch)
Pigment Yellow 182 can be incorporated into various plastics via a masterbatch. This protocol

describes a general method for producing a color masterbatch using a twin-screw extruder.

4.1. Experimental Protocol: Masterbatch Production

Materials:

Pigment Yellow 182

Carrier Resin (e.g., Polypropylene, Polyethylene)

Dispersing Agent (e.g., a wax-based dispersant)

Additives (e.g., UV stabilizer, antioxidant, as required)

Equipment:

High-intensity mixer

Gravimetric feeder

Twin-screw extruder

Strand pelletizer or underwater pelletizer

Colorimeter

Procedure:

Pre-blending:

In a high-intensity mixer, blend the Pigment Yellow 182 powder, dispersing agent, and

any other powdered additives with a small portion of the carrier resin powder or pellets.

Extrusion:
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Set the temperature profile of the twin-screw extruder according to the processing

requirements of the carrier resin.

Feed the pre-blended mixture and the remaining carrier resin into the extruder using

gravimetric feeders.

The twin-screw configuration should be designed to provide adequate mixing and

dispersion of the pigment.

Pelletizing:

The molten, colored polymer is extruded through a die into strands, which are then cooled

in a water bath and cut into pellets by a strand pelletizer. Alternatively, an underwater

pelletizer can be used.

Quality Control:

The resulting masterbatch pellets are tested for color consistency, pigment dispersion

quality (e.g., by film pressing), and melt flow index (MFI).

4.2. Quantitative Data: Representative Yellow Azo Pigment Masterbatch

The following table provides typical parameters for a masterbatch containing an organic yellow

azo pigment.

Parameter Typical Value Test Method

Pigment Loading 20 - 50% Gravimetric

Carrier Resin PP, PE, etc. -

Melt Flow Index (MFI) Varies by application ASTM D1238

Color Difference (ΔE*ab) < 1.0 vs. standard Colorimetry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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